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Two-dimensional (2D) materials have emerged as leading candidates for next-generation
energy storage technologies due to their unique electronic and structural properties. Among
these, MXenes, a class of 2D transition metal carbides and nitrides, have garnered significant
attention.[1][2] Niobium carbide (Nb2C) MXene, in particular, stands out for its exceptional
metallic conductivity, layered morphology, and tunable surface chemistry, making it a highly
attractive material for electrodes in lithium-ion batteries, sodium-ion batteries, and
supercapacitors.[1][2][3]

The layered structure of Nb2C provides abundant sites for ion intercalation and surface redox
reactions, while its high electronic conductivity ensures efficient charge transport.[3][4] These
intrinsic properties translate to high specific capacities, excellent rate capabilities, and long-
term cycling stability in energy storage devices.[5][6] This guide will provide the foundational
knowledge and practical protocols for harnessing the potential of Nb2C in your research and
development endeavors.

Core Principles: Nb2C in Batteries vs.
Supercapacitors
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The functionality of Nb2C as an electrode material manifests differently in batteries and
supercapacitors, owing to their distinct charge storage mechanisms.

Nb2C in Rechargeable Batteries (Li-ion and Na-ion)

In rechargeable batteries, Nb2C primarily functions as an anode material. The charge storage
mechanism is based on the intercalation and deintercalation of ions (e.g., Li*, Na*) between
the layers of the Nb2C nanosheets.[4][7] The large interlayer spacing in Nb2C facilitates rapid
ion diffusion, a critical factor for high-rate performance.[4][8]

The overall reaction can be generalized as:
Nb2C + xM* + xe~ < MxNb2C (where M = Li, Na)

The theoretical specific capacity of Nb2C is a key performance metric. For lithium-ion batteries,
theoretical capacities have been reported to be around 275 mAh/g.[7][9][10] For sodium-ion
batteries, Nb2C also shows promise, with studies indicating its potential for fast-charging
applications due to low diffusion barriers for Na* ions.[4][8]

Nb2C in Supercapacitors

In supercapacitors, Nb2C exhibits a combination of two charge storage mechanisms:

o Electric Double-Layer Capacitance (EDLC): This involves the electrostatic accumulation of
electrolyte ions at the surface of the Nb2C electrode, forming an electric double layer. This is
a non-faradaic process.

e Pseudocapacitance: This is a faradaic process involving fast and reversible redox reactions
at or near the surface of the Nb2C material.[3][11] The presence of surface functional groups
(e.g., -O, -OH, -F) on Nb2C plays a crucial role in enhancing pseudocapacitance.[3]

The combination of EDLC and pseudocapacitance in Nb2C-based supercapacitors leads to
high specific capacitance, high power density, and excellent cycling stability.[6][12][13]

Experimental Protocols

This section provides detailed, step-by-step protocols for the synthesis of Nb2C MXene and the
fabrication of electrodes for both batteries and supercapacitors.
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Protocol 1: Synthesis of Nb2C MXene via HF Etching

This protocol describes the synthesis of Nb2C MXene from its MAX phase precursor, Nb2AIC,
using hydrofluoric acid (HF) as the etchant.

Materials:

Nb2AIC powder (MAX phase)

Hydrofluoric acid (HF), 48-51%

Deionized (DI) water

Ethanol

Equipment:

Fume hood

Teflon-lined reaction vessel

Magnetic stirrer

Centrifuge

Freeze-dryer or vacuum oven
Procedure:

o Safety Precautions: Hydrofluoric acid is extremely corrosive and toxic. All steps involving HF
must be performed in a certified fume hood with appropriate personal protective equipment
(PPE), including acid-resistant gloves, lab coat, and face shield.

e Etching:

o Slowly add 1 g of Nb2AIC powder to 20 mL of 48% HF solution in a Teflon-lined reaction
vessel.
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o Stir the mixture at room temperature for 48-96 hours. The exact time can be optimized
based on the desired degree of delamination.[11][14][15]

e Washing and Centrifugation:
o After etching, dilute the mixture with DI water.
o Centrifuge the suspension at 3500 rpm for 5 minutes to separate the solid product.
o Decant the supernatant and resuspend the sediment in DI water.

o Repeat the washing and centrifugation steps until the pH of the supernatant is neutral (pH
~6-7).

o Delamination (Optional):

o For further delamination into single or few-layered nanosheets, the washed sediment can
be sonicated in DI water or a suitable organic solvent.

e Drying:

o Freeze-dry the final product to obtain Nb2C MXene powder. Alternatively, dry in a vacuum
oven at 60°C.

Caption: Workflow for the synthesis of Nb2C MXene from Nb2AIC MAX phase.

Protocol 2: Fabrication of Battery Anodes

This protocol outlines the preparation of a slurry and the fabrication of Nb2C-based anodes for
Li-ion or Na-ion batteries.

Materials:
e Synthesized Nb2C MXene powder
o Conductive agent (e.g., Super P, acetylene black)

e Binder (e.g., polyvinylidene fluoride - PVDF)
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Solvent (N-methyl-2-pyrrolidone - NMP)

Current collector (e.g., copper foil)

Equipment:

Mortar and pestle or planetary ball mill
Magnetic stirrer
Doctor blade or film applicator

Vacuum oven

Procedure:

Slurry Preparation:

o In a glass vial, mix the Nb2C MXene powder, conductive agent, and PVDF binder in a
weight ratio of 8:1:1.

o Add a few drops of NMP and grind the mixture into a homogeneous slurry using a mortar
and pestle or a planetary ball mill.[16]

o Continue adding NMP dropwise while stirring until a uniform, viscous slurry is formed.
Coating:
o Place a piece of copper foil on a flat surface.

o Cast the slurry onto the copper foil using a doctor blade to achieve a uniform thickness
(typically 50-100 pum).

Drying:

o Dry the coated electrode in a vacuum oven at 80-120°C for 12 hours to completely remove
the NMP solvent.

Electrode Cultting:
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o Cut the dried electrode sheet into circular discs of the desired diameter (e.g., 12 mm) for
coin cell assembly.

Caption: Workflow for fabricating Nb2C-based battery anodes.

Protocol 3: Fabrication of Supercapacitor Electrodes

This protocol details the preparation of electrodes for supercapacitors. The process is similar to
that of battery electrodes, but often uses a different binder and current collector.

Materials:

Synthesized Nb2C MXene powder

Conductive agent (e.g., acetylene black)

Binder (e.g., polytetrafluoroethylene - PTFE)

Solvent (e.g., absolute ethanol)

Current collector (e.g., nickel foam)

Equipment:

e Mortar and pestle

Small beaker

Spatula

Vacuum oven

Hydraulic press

Procedure:

e Mixture Preparation:
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o In a small beaker, mix the Nb=C MXene powder, acetylene black, and PTFE binder in a
weight ratio of 75:15:10.[12]

o Add a small amount of absolute ethanol and mix to form a homogeneous paste.
o Coating:

o Coat the paste onto a piece of nickel foam (e.g., 1.0 cm x 1.0 cm).
e Drying and Pressing:

o Dry the electrode in a vacuum oven at 80°C for 12 hours.[12]

o After drying, press the electrode using a hydraulic press to ensure good contact between
the active material and the current collector.

Electrochemical Characterization

To evaluate the performance of Nb2C-based electrodes, a standard three-electrode or two-
electrode (coin cell) setup is used. Key characterization techniques include:

e Cyclic Voltammetry (CV): This technique provides information about the charge storage
mechanism (EDLC vs. pseudocapacitance) and the electrochemical stability window.

o Galvanostatic Charge/Discharge (GCD): GCD curves are used to calculate the specific
capacity (for batteries) or specific capacitance (for supercapacitors) of the electrode material.
[11]

o Electrochemical Impedance Spectroscopy (EIS): EIS is used to investigate the internal
resistance, charge transfer resistance, and ion diffusion kinetics of the electrode.[16]

Performance Data and Benchmarking

The following tables summarize typical performance metrics for Nb2C-based energy storage
devices reported in the literature.

Table 1: Performance of Nb2C in Lithium-lon Batteries
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Parameter Value Reference

Theoretical Gravimetric

_ ~275 mAh/g [71[9]
Capacity
Experimental Specific Capacity = 328.2 mAh/g at 0.1 A/g [5]
Li-ion Diffusion Barrier 35 meV (bare Nb2C) [9][10]

Table 2: Performance of Nb2C in Supercapacitors

Parameter Value Reference
Specific Capacitance 502.97 F/g at 1.0 A/g [11]
) 36.3 mF/cmz (for Nb2C
Areal Capacitance ) [12][13]
composite)

] ) 81% after 10,000 cycles (for
Capacitance Retention ) [6][17]
Ni-doped Nb2C)

Conclusion and Future Outlook

Niobium carbide (Nb2C) MXene has demonstrated significant potential as a high-performance
electrode material for both rechargeable batteries and supercapacitors. Its unique combination
of high conductivity, layered structure, and tunable surface chemistry makes it a versatile
platform for advanced energy storage applications.[1][2] Future research will likely focus on
optimizing the synthesis and processing of Nb2C, as well as exploring novel composite
structures to further enhance its electrochemical performance.[3][5] The protocols and data
presented in this guide provide a solid foundation for researchers and scientists to explore the
exciting possibilities of Nb2C in the field of energy storage.

References
e ACS Omega. (2024). Nb2C and Nb2CO2 MXenes as Anodes in Li-lon Batteries: A

Comparative Study by First-Principles Calculations. ACS Publications.
e arXiv. (2025). Insights into Nb2C and Nb2CO2 as high-performance anodes for sodium- and
lithium-ion batteries: An ab initio investigation.

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://pubs.acs.org/doi/10.1021/acsomega.4c03603
https://www.researchgate.net/publication/373929085_Nb2C_and_Nb2CO2_MXenes_as_Anodes_in_Li-ion_Batteries_A_Comparative_Study_by_First-Principles_Calculations
https://www.researchgate.net/figure/The-electrochemical-performance-of-pure-Nb2C-and-BA-Nb2C-a-The-first-three-CV-curves_fig3_363026705
https://www.researchgate.net/publication/373929085_Nb2C_and_Nb2CO2_MXenes_as_Anodes_in_Li-ion_Batteries_A_Comparative_Study_by_First-Principles_Calculations
https://pubs.acs.org/doi/abs/10.1021/acsomega.4c03603
https://pmc.ncbi.nlm.nih.gov/articles/PMC10180212/
https://www.mdpi.com/2072-666X/14/8/1515
https://www.researchgate.net/publication/372732057_A_Flexible_Supercapacitor_Based_on_Niobium_Carbide_MXene_and_Sodium_Anthraquinone-2-Sulfonate_Composite_Electrode
https://pubs.rsc.org/en/content/articlelanding/2022/ra/d2ra00014h
https://naos-be.zcu.cz/server/api/core/bitstreams/ab0b2480-499f-4191-bc99-8fb77fe26f05/content
https://www.researchgate.net/publication/371228828_Recent_progress_in_two-dimensional_Nb2C_MXene_for_applications_in_energy_storage_and_conversion
https://pubs.acs.org/doi/abs/10.1021/acs.energyfuels.3c00503
https://www.mdpi.com/2313-0105/9/4/235
https://www.researchgate.net/figure/The-electrochemical-performance-of-pure-Nb2C-and-BA-Nb2C-a-The-first-three-CV-curves_fig3_363026705
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

ResearchGate. (2023). Recent progress in two-dimensional Nb2C MXene for applications in
energy storage and conversion.

ResearchGate. (2023). Nb2C and Nb2CO2 MXenes as Anodes in Li-ion Batteries: A
Comparative Study by First-Principles Calculations.

MDPI. (2023). A Review of Nb2CTx MXene: Synthesis, Properties and Applications.

MDPI. (2023). A Flexible Supercapacitor Based on Niobium Carbide MXene and Sodium
Anthraquinone-2-Sulfonate Composite Electrode.

National Institutes of Health. (n.d.). Safe Etching Route of Nb2SnC for the Synthesis of Two-
Dimensional Nb2CTx MXene: An Electrode Material with Improved Electrochemical
Performance.

ACS Publications. (2024). Nb2C and Nb2CO2 MXenes as Anodes in Li-lon Batteries: A
Comparative Study by First-Principles Calculations.

ResearchGate. (2025). Insights into Nb2C and Nb2CO2 as high-performance anodes for
sodium- and lithium-ion batteries: An ab initio investigation.

ACS Publications. (2023). A Review of Nb2CTx MXene as an Emerging 2D Material:
Synthesis, Applications in Rechargeable Batteries and Supercapacitors, Progress, and
Outlook.

ResearchGate. (n.d.). The electrochemical performance of pure Nb2C and BA-Nb2C.
ResearchGate. (n.d.). Electrochemical performance of Nb2C electrode.

Royal Society of Chemistry. (n.d.). Unlocking recent progress in niobium and vanadium
carbide-based MXenes for sodium-ion batteries.

MDPI. (2023). Nb2CTx-Based MXenes Most Recent Developments: From Principles to New
Applications.

ResearchGate. (2025). A Flexible Supercapacitor Based on Niobium Carbide MXene and
Sodium Anthraquinone-2-Sulfonate Composite Electrode.

Royal Society of Chemistry. (2022). Nickel-adsorbed two-dimensional Nb2C MXene for
enhanced energy storage applications.

ResearchGate. (n.d.). Synthesis and structural characterization of the pure Nb2C and BA-
Nb2C.

RSC Publishing. (2022). Nickel-adsorbed two-dimensional Nb2C MXene for enhanced
energy storage applications.

ResearchGate. (n.d.). Electrochemical performance of FNb2C MXene.

MDPI. (2024). Hybrid-Mechanism Synergistic Flexible Nb205@WS2@C Carbon Nanofiber
Anode for Superior Sodium Storage.

RSC Publishing. (2022). Nickel-adsorbed two-dimensional Nb 2 C MXene for enhanced
energy storage applications.

arXiv. (2025). Insights into \NbC2 and \NbCO2 as high-performance anodes for sodium- and
lithium-ion batteries: An ab initio investigation.

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o KAUST Repository. (n.d.). Nb2CTx MXene Cathode for High-Capacity Rechargeable
Aluminum Batteries with Prolonged Cycle Lifetime.

e ACS Publications. (2025). Effect of Synthesis Conditions on the Morphology and
Electrochemical Properties of Nb2CTx MXenes.

» ResearchGate. (2022). Synthesis of Nb2C MXene-based 2D layered structure electrode
material for high-performance battery-type supercapacitors.

e BenchChem. (2025). Application Notes and Protocols for Nb2Os as an Electrode Material in
Supercapacitors.

e ACS Publications. (2022). 2D/2D Nanoarchitectured Nb2C/Ti3C2 MXene Heterointerface for
High-Energy Supercapacitors with Sustainable Life Cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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